2-(Pentyloxy)benzoic acid
Overview
Description
2-(Pentyloxy)benzoic acid is an organic compound with the molecular formula C12H16O3 . It is also known by other names such as 4-Pentyloxybenzoic acid, 4-n-Amyloxybenzoic acid, p-n-Amyloxybenzoic acid, p-n-Pentyloxybenzoic acid, p-Pentoxybenzoic acid, Benzoic acid, p-(pentyloxy)-, and Benzoic acid, 4-(pentyloxy)- .
Molecular Structure Analysis
The molecular weight of this compound is 208.2536 . The IUPAC Standard InChI is InChI=1S/C12H16O3/c1-2-3-4-9-15-11-7-5-10(6-8-11)12(13)14/h5-8H,2-4,9H2,1H3,(H,13,14) .Physical And Chemical Properties Analysis
This compound is a liquid crystal composed of the molecules 2-pentanol and benzoic acid . It belongs to the class of organic compounds known as amides, which are molecules containing an amine group attached to a carboxylic acid .Scientific Research Applications
Organic Synthesis and Chemistry
Meta-C–H Functionalization
Benzoic acid derivatives, including 2-(Pentyloxy)benzoic acid, play a critical role in organic synthesis. A study demonstrated the use of a nitrile-based sulfonamide template for meta-C–H olefination of benzoic acid derivatives, providing useful tools for step-economical organic synthesis (Li et al., 2016).
Development of New Molecules
Materials Science
Doping in Polyaniline
Benzoic acid derivatives are used as dopants in polyaniline, a conducting polymer. This application is significant in advanced technological fields like electronics and sensors (Amarnath & Palaniappan, 2005).
Liquid Crystal Research
The role of benzoic acid derivatives in forming liquid crystalline phases, which are critical for display technologies and other applications, is evident from research on compounds like 4-[6-(4'-cyanobiphenyl-4-yl)hexyloxy]benzoic acid (Jansze et al., 2014).
Pharmaceutical Research
Antibacterial and Antioxidant Properties
A study on a new molecule, 2-hydroxymethyl-benzoic acid 2'-hydroxy-tetradecyl ester, isolated from Talaromyces purpureogenus, displayed notable antioxidant and antibacterial characteristics, suggesting potential applications in food and nutraceuticals (Pandit et al., 2018).
Novel Fluorescence Probes
Benzoic acid derivatives have been utilized in the development of novel fluorescence probes for detecting reactive oxygen species, important in biological and chemical research (Setsukinai et al., 2003).
Environmental Science
Electrochemical Oxidation Studies
The study of benzoic acid's electrochemical oxidation over boron-doped diamond electrodes provides insights into water treatment and environmental remediation technologies (Velegraki et al., 2010).
Detection of Benzoic Acid
Research on polyaniline/Al bismuthate composite nanorods for detecting benzoic acid in various industries demonstrates the environmental monitoring applications of these derivatives (Pei et al., 2020).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-pentoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O3/c1-2-3-6-9-15-11-8-5-4-7-10(11)12(13)14/h4-5,7-8H,2-3,6,9H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNCMJNMYQXOHNN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC=CC=C1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40406522 |
Source
|
| Record name | 2-(pentyloxy)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40406522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2200-82-0 |
Source
|
| Record name | 2-(Pentyloxy)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2200-82-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(pentyloxy)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40406522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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